Dimethyl 9h-carbazole-3,6-dicarboxylate
Overview
Description
Dimethyl 9H-carbazole-3,6-dicarboxylate is a chemical compound with the molecular formula C₁₆H₁₃NO₄ . Its average mass is approximately 283.279 Da . This compound belongs to the carbazole family and is characterized by its fused aromatic ring system. The structure consists of a carbazole core with two carboxylate groups attached at positions 3 and 6. The dimethyl ester functionality further enhances its chemical properties .
Synthesis Analysis
The synthesis of this compound involves several methods, including cyclization reactions and esterification. Researchers have explored various synthetic routes to access this compound, aiming for high yields and purity. One notable approach is the condensation of 9H-carbazole-3,6-dicarboxylic acid with methanol in the presence of suitable catalysts. Detailed studies on reaction conditions, reagents, and optimization are essential for efficient synthesis .
Molecular Structure Analysis
The molecular structure of this compound reveals its planar, π-conjugated system. The carbazole core provides aromatic stability, while the ester groups contribute to solubility and reactivity. The nitrogen atom in the carbazole ring can participate in hydrogen bonding or coordination interactions. X-ray crystallography and spectroscopic techniques (such as NMR and IR) have been instrumental in elucidating its precise geometry and bond angles .
Chemical Reactions Analysis
Physical and Chemical Properties Analysis
Scientific Research Applications
Optoelectronic Properties Carbazole derivatives exhibit significant optoelectronic properties. Iraqi, Pickup, and Yi (2006) explored the effects of methyl substitution on the physical properties of poly(9-alkyl-9H-carbazole-2,7-diyl)s, finding that these materials emit in the blue part of the electromagnetic spectrum and possess wide-band-gap polymers, which is crucial for their application in optoelectronics (Iraqi, Pickup, & Yi, 2006).
Medicinal Chemistry and Antitumor Activity In medicinal chemistry, derivatives of 9H-carbazole, such as dimethyl 9H-carbazole-3,6-dicarboxylate, have been investigated for their antitumor activities. For instance, Jasztold-Howorko et al. (1994) synthesized a series of olivacine derivatives from carbazole and found that they displayed high cytotoxicity for certain cancer cells, indicating their potential in cancer therapy (Jasztold-Howorko et al., 1994).
Polymer Synthesis In polymer chemistry, the versatility of carbazole derivatives, including this compound, is evident in the synthesis of novel polymers. Yi, Xi, Wang, Su, and Gao (2013) synthesized Zn(II) metal-organic frameworks using 9H-carbazole-2,7-dicarboxylic acid, demonstrating the adaptability of these compounds in creating materials with diverse structural and functional properties (Yi, Xi, Wang, Su, & Gao, 2013).
Mechanism of Action
Dimethyl 9H-carbazole-3,6-dicarboxylate’s mechanism of action depends on its specific application. As a potential ligand, it could coordinate with metal ions, influencing catalytic processes or electronic properties. Further studies are needed to explore its interactions with biological targets or materials .
Properties
IUPAC Name |
dimethyl 9H-carbazole-3,6-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO4/c1-20-15(18)9-3-5-13-11(7-9)12-8-10(16(19)21-2)4-6-14(12)17-13/h3-8,17H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSIMLJKNXDMHNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)NC3=C2C=C(C=C3)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20284789 | |
Record name | dimethyl 9h-carbazole-3,6-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20284789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
22404-78-0 | |
Record name | NSC39034 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=39034 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | dimethyl 9h-carbazole-3,6-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20284789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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